N-[4-(4-butylphenyl)-1,3-thiazol-2-yl]-2-phenylacetamide

• IUPAC Name: N-[4-(4-butylphenyl)-1,3-thiazol-2-yl]-2-phenylacetamide
• InChI: InChI=1S/C21H22N2OS/c1-2-3-7-16-10-12-18(13-11-16)19-15-25-21(22-19)23-20(24)14-17-8-5-4-6-9-17/h4-6,8-13,15H,2-3,7,14H2,1H3,(H,22,23,24)
• InChI Key: YGGZZZZYVUTIAX-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CC3=CC=CC=C3
• Molecular Formula: C21H22N2OS
• Molecular Weight: 350.5 g/mol

Description

The compound “N-[4-(4-butylphenyl)-1,3-thiazol-2-yl]-2-phenylacetamide” is a complex organic molecule that contains a thiazole ring. Thiazoles are a type of heterocyclic compound, which means they contain atoms of at least two different elements in their ring structure. In the case of thiazoles, these are carbon, nitrogen, and sulfur.

Molecular Structure Analysis

The molecular structure of “N-[4-(4-butylphenyl)-1,3-thiazol-2-yl]-2-phenylacetamide” would be characterized by the presence of a thiazole ring, which is a five-membered ring containing three carbon atoms, one nitrogen atom, and one sulfur atom.

Chemical Reactions Analysis

Thiazole compounds are known to exhibit various chemical reactions. They can undergo electrophilic substitution at the C-5 position and nucleophilic substitution at the C-2 position.

Scientific Research Applications

Polymer Electronics and Charge Carrier Mobility

BTPTA derivatives find applications in polymer electronics due to their unique electronic properties. Specifically:

• Charge Transport Materials : BTPTA-based polymers exhibit high charge carrier mobility. .
• .

Biological Probes and Imaging Agents

BTPTA derivatives can be used as fluorescent probes or imaging agents:

Šišuļins, A., Bizdēna, Ē., Turks, M., & Novosjolova, I. (2019). 2,6-Bis[4-(4-butylphenyl)-1H-1,2,3-triazol-1-yl]-9-dodecyl-9H-purine. Molbank, 2019(3), M1073. Read morePolymer composites based on poly(N,N′-bis-4-butylphenyl-N,N′-bisphenyl)benzidine (poly-TPD) with PCBM and copper (II) pyropheophorbide derivative (Cu-PP) were developed. In thin films of the poly-TPD and Cu-PP composites, the charge carrier mobility was investigated for the first time. Read more

Future Directions

The future directions for “N-[4-(4-butylphenyl)-1,3-thiazol-2-yl]-2-phenylacetamide” could involve further studies to determine its potential biological activities and applications. Thiazole compounds are of significant interest in medicinal chemistry due to their diverse biological activities.